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Introduction
Effective lubrication is critical for the reliable operation of mechanisms within high-vacuum and

ultra-high-vacuum systems, which are integral to various scientific endeavors, including mass

spectrometry, electron microscopy, semiconductor manufacturing, and pharmaceutical freeze-

drying. The selection of a suitable lubricant for these environments is challenging due to

stringent requirements for low vapor pressure, minimal outgassing, and high thermal and

chemical stability. Materials that fail to meet these criteria can contaminate sensitive surfaces,

degrade system performance, and compromise experimental results.

Phenyl trimethicone, a type of phenyl-substituted silicone fluid, presents itself as a potential

candidate for high-vacuum lubrication. Phenyl-containing silicones are known for their

enhanced thermal stability and resistance to oxidation compared to standard dimethyl

silicones.[1][2][3][4][5] These properties, combined with the inherent lubricity and

hydrophobicity of siloxanes, suggest that phenyl trimethicone could offer a balance of

performance characteristics suitable for certain high-vacuum applications.

This document provides detailed application notes on the potential use of phenyl trimethicone
as a high-vacuum lubricant. It outlines the key performance parameters, presents available
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data for phenyl trimethicone and comparable high-vacuum fluids, and provides detailed

experimental protocols for evaluating candidate lubricants.

Key Performance Parameters for High-Vacuum
Lubricants
The suitability of a lubricant for high-vacuum applications is determined by several key physical

and chemical properties:

Vapor Pressure: This is the most critical property. A low vapor pressure is essential to

prevent the lubricant from evaporating in the vacuum environment, which would lead to

lubricant loss and contamination of the system. For high-vacuum applications, vapor

pressures in the range of 10⁻⁶ to 10⁻⁸ torr or lower at the operating temperature are typically

required.[6][7][8]

Outgassing: This refers to the release of volatile compounds from a material under vacuum.

Outgassing is measured by two primary parameters according to the widely accepted ASTM

E595 standard:

Total Mass Loss (TML): The percentage of the initial mass of a material that is lost when

subjected to heat and vacuum. A TML of less than 1.0% is often considered a screening

benchmark for spacecraft materials.[9][10]

Collected Volatile Condensable Material (CVCM): The percentage of the initial mass of a

material that condenses on a cooled surface. This is a critical parameter as condensable

materials can contaminate optical components, electrical contacts, and other sensitive

surfaces. A CVCM of less than 0.1% is a common requirement.[9][10]

Thermal Stability: The ability of the lubricant to resist chemical decomposition at elevated

temperatures. Phenyl groups in the silicone backbone are known to enhance thermal

stability.[1][2][3][4][5]

Chemical Inertness: The lubricant should not react with system components or process

gases. Silicone fluids are generally known for their chemical inertness.[6][11]

Lubricity: The ability to reduce friction and wear between moving surfaces.
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Viscosity and Viscosity Index: The lubricant's viscosity should be appropriate for the

application's load and speed requirements, and it should remain relatively stable over the

operating temperature range.

Quantitative Data and Material Comparison
Specific data on the vapor pressure and outgassing characteristics of cosmetic-grade phenyl
trimethicone (such as Dow Corning™ 556 Fluid) is not readily available in the public domain,

as these materials are not typically marketed for high-vacuum applications. However, we can

infer potential performance by examining its known physical properties and comparing them to

well-characterized phenyl-methyl silicone fluids designed for high-vacuum use, such as

diffusion pump oils. It is crucial to note that cosmetic-grade fluids may contain volatile

components not present in their vacuum-grade counterparts. Therefore, empirical testing of any

specific phenyl trimethicone formulation is mandatory for critical applications.

Table 1: Physical Properties of Phenyl Trimethicone (Cosmetic Grade)

Property Value

INCI Name Phenyl Trimethicone

Chemical Name Polyphenylmethylsiloxane

Appearance Clear, colorless liquid

Viscosity @ 25°C 22.5 cSt

Specific Gravity @ 25°C 0.980

Refractive Index @ 25°C 1.46

Flash Point (Closed Cup) > 100°C

Boiling Point 265 °C (at 760 mmHg)[12]

Data sourced from Dow Corning™ 556 Cosmetic Grade Fluid technical datasheets.[13][14]

Table 2: Comparative Data for High-Vacuum Lubricants
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Lubricant Type Material
Vapor
Pressure @
25°C (torr)

TML (%) CVCM (%)

Phenyl-Methyl

Silicone

Dow Corning™

704
2 x 10⁻⁸[8] Not specified Not specified

Phenyl-Methyl

Silicone

Dow Corning™

705
3 x 10⁻¹⁰[1] 97.20 81.00

Polyphenyl Ether Santovac® 5
4 x 10⁻¹⁰[3][15]

[16][17]
Not specified Not specified

Perfluoropolyeth

er

Fomblin® Y

LVAC 06/6
8 x 10⁻⁷[18][19] Not specified Not specified

Perfluoropolyeth

er
Krytox™ 1506 4 x 10⁻⁷[4] Not specified Not specified

*Note: This outgassing data for DC-705 from a single source appears anomalous and may not

be representative of typical performance under standard ASTM E595 conditions. It is included

for completeness but should be interpreted with caution.[20]

Experimental Protocols
For any candidate lubricant, particularly one not specifically marketed for vacuum service,

rigorous testing is essential. The following are detailed protocols for key experiments.

Protocol 1: Outgassing and Volatile Condensable
Material Analysis (ASTM E595)
Objective: To determine the Total Mass Loss (TML) and Collected Volatile Condensable

Materials (CVCM) of a lubricant sample in a vacuum environment.

Apparatus:

Vacuum chamber capable of reaching a pressure of at least 5 x 10⁻⁵ torr.

Sample holder and heating assembly capable of maintaining the sample at 125 ± 1 °C.
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Collector plate assembly, maintained at 25 ± 1 °C, with a known surface area.

Analytical balance with a precision of at least 1 µg.

Controlled humidity chamber (50 ± 5% relative humidity).

Procedure:

Sample Preparation:

Place a clean, empty sample container (e.g., an aluminum boat) in the humidity chamber

at 23 ± 2 °C and 50 ± 5% relative humidity for at least 24 hours.

Weigh the conditioned, empty container to establish its initial mass (M_c).

Introduce approximately 100-300 mg of the lubricant sample into the container.

Re-condition the filled container in the humidity chamber for another 24 hours.

Weigh the conditioned, filled container to determine the initial sample mass (M_i =

M_filled_initial - M_c).

Collector Plate Preparation:

Thoroughly clean the collector plate.

Weigh the clean collector plate to determine its initial mass (M_p_initial).

Test Execution:

Place the sample container in the heating assembly within the vacuum chamber.

Position the collector plate in its holder, in proximity to the sample's effusion port.

Evacuate the chamber to a pressure of 5 x 10⁻⁵ torr or lower.

Once the vacuum level is reached, heat the sample to 125 °C and maintain this

temperature for 24 hours. Ensure the collector plate remains at 25 °C throughout the test.
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Post-Test Measurements:

After 24 hours, cool the sample heater and return the chamber to atmospheric pressure

with a dry, inert gas.

Remove the sample container and the collector plate.

Weigh the collector plate to determine its final mass (M_p_final).

Place the sample container back into the humidity chamber for 24 hours to allow for water

vapor regain.

Weigh the sample container to get its final mass (M_f).

Data Calculation:

Total Mass Loss (TML): TML (%) = [(M_i - (M_f - M_c)) / M_i] * 100

Collected Volatile Condensable Material (CVCM): CVCM (%) = [(M_p_final - M_p_initial) /

M_i] * 100

Protocol 2: Outgassing Rate Measurement (Rate-of-Rise
Method)
Objective: To determine the specific outgassing rate of the lubricant at a given temperature.

Apparatus:

High-vacuum chamber with a known volume (V) and internal surface area (A).

High-vacuum pump (e.g., turbomolecular or ion pump).

Calibrated high-vacuum gauge (e.g., spinning rotor gauge or ion gauge).

Isolation valve between the chamber and the pump.

Sample holder with temperature control.
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Procedure:

System Bakeout and Background Measurement:

Place a known quantity and surface area of the lubricant sample in the chamber.

Bake out the entire vacuum system (without the sample, if possible, or at a low

temperature) to achieve the ultimate base pressure.

Isolate the chamber from the pump by closing the isolation valve.

Measure the rate of pressure increase (dP/dt)_background over a defined period. This

represents the outgassing of the chamber walls.

Sample Measurement:

Introduce the lubricant sample into the chamber (if not already present).

Pump down the system to a stable base pressure.

Bring the sample to the desired test temperature and allow it to thermally stabilize.

Close the isolation valve.

Record the pressure as a function of time. The pressure will rise due to outgassing from

the chamber and the sample.

Calculate the slope of the initial, linear portion of the pressure-time curve to determine the

total rate of pressure rise (dP/dt)_total.[14][21]

Data Calculation:

Total Outgassing Rate (Q_total): Q_total = V * (dP/dt)_total

Sample Outgassing Rate (Q_sample): Q_sample = Q_total - (V * (dP/dt)_background)

Specific Outgassing Rate (q_sample): q_sample = Q_sample / A_sample (where A_sample

is the surface area of the lubricant sample)
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Caption: Workflow for High-Vacuum Lubricant Selection.

Conclusion and Recommendations
While phenyl trimethicone exhibits several properties—such as high thermal stability and

chemical inertness—that make it an intriguing candidate for high-vacuum lubrication, the lack of

specific vacuum-performance data necessitates a cautious approach. The information available

is primarily from its application in the cosmetics industry, which does not require the stringent

outgassing and vapor pressure characterization needed for high-vacuum environments.

Recommendations for Researchers and Professionals:

Treat with Caution: Do not assume that cosmetic-grade phenyl trimethicone is suitable for

high-vacuum applications without rigorous testing. The presence of volatile siloxanes or

other impurities could lead to significant system contamination.

Source with Intent: If considering phenyl trimethicone, inquire with manufacturers about the

availability of high-purity or vacuum-distilled grades. The molecular weight distribution will

significantly impact vapor pressure.

Mandatory Testing: Any candidate lubricant must be tested according to established

protocols. The ASTM E595 test is the industry standard for screening materials and should

be considered a minimum requirement. For more detailed analysis, the ASTM E1559

standard provides kinetic outgassing data.[2][5][9][10][12]

Consider Alternatives: For critical applications, well-established high-vacuum lubricants such

as low-vapor-pressure phenyl-methyl silicones (e.g., DC-704, DC-705), polyphenyl ethers

(Santovac® 5), or perfluoropolyethers (Fomblin®, Krytox®) should be the primary

consideration, as they have a proven track record and readily available performance data.[1]

[3][4][6][7][8][11][15][16][17][18][19][22][23][24][25][26]

In-Situ Validation: Whenever possible, perform in-situ testing of the lubricant in a non-critical

system or a dedicated test chamber to observe its real-world performance and potential for

contamination before introducing it into sensitive and high-value equipment.

By following these guidelines and employing the detailed experimental protocols provided,

researchers can make informed decisions about the suitability of phenyl trimethicone or any
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other candidate material for their specific high-vacuum lubrication needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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